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Introduction

WCK-5153 is a novel B-lactam enhancer that acts as a potent inhibitor of Penicillin-Binding
Protein 2 (PBP2). When combined with aztreonam, a monobactam antibiotic that specifically
targets Penicillin-Binding Protein 3 (PBP3)[1][2][3][4][5], a powerful synergistic effect is
observed against many multidrug-resistant Gram-negative bacteria, including those producing
metallo-B-lactamases (MBLS)[6][7][8][9][10]. This synergy arises from the simultaneous
inhibition of two critical enzymes involved in bacterial cell wall synthesis. These application
notes provide detailed protocols for in vitro and in vivo experimental designs to effectively
evaluate and quantify the synergistic activity of WCK-5153 and aztreonam.

Mechanism of Synergistic Action

The bactericidal activity of B-lactam antibiotics relies on the inhibition of penicillin-binding
proteins (PBPs), which are essential for the synthesis of the peptidoglycan layer of the bacterial
cell wall. Aztreonam specifically binds to and inactivates PBP3, which is primarily involved in
cell division[1][2][3]. WCK-5153, on the other hand, is a potent inhibitor of PBP2, which is
crucial for maintaining the rod shape of the bacterium[9][11][12][13][14]. By combining WCK-
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5153 and aztreonam, two essential steps in cell wall synthesis and maintenance are
simultaneously disrupted, leading to rapid cell lysis and death. This dual-targeting approach
can overcome resistance mechanisms that may be effective against single-agent therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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